N-(4-bromobenzyl)-N-(4-methylphenyl)methanesulfonamide

• IUPAC Name: N-[(4-bromophenyl)methyl]-N-(4-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C15H16BrNO2S/c1-12-3-9-15(10-4-12)17(20(2,18)19)11-13-5-7-14(16)8-6-13/h3-10H,11H2,1-2H3
• InChI Key: ITUJZGRMNBAXLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(CC2=CC=C(C=C2)Br)S(=O)(=O)C
• Molecular Formula: C15H16BrNO2S
• Molecular Weight: 354.3 g/mol

Description

N-(4-bromobenzyl)-N-(4-methylphenyl)methanesulfonamide is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is known for its ability to selectively inhibit certain enzymes, making it a valuable tool for studying various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of N-(4-bromobenzyl)-N-(4-methylphenyl)methanesulfonamide involves the binding of the compound to the active site of the targeted enzyme, leading to the inhibition of its activity. This inhibition is reversible, and the compound can be removed from the enzyme through the addition of specific reagents.
Biochemical and Physiological Effects:
N-(4-bromobenzyl)-N-(4-methylphenyl)methanesulfonamide has been shown to have a range of biochemical and physiological effects, including the inhibition of carbonic anhydrase and acetylcholinesterase activity. These effects have been studied in various systems, including in vitro and in vivo models.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-bromobenzyl)-N-(4-methylphenyl)methanesulfonamide in lab experiments include its selectivity for specific enzymes, its reversible inhibition, and its ability to be removed from the enzyme through specific reagents. However, the limitations of this compound include its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for the use of N-(4-bromobenzyl)-N-(4-methylphenyl)methanesulfonamide in scientific research. These include the study of its effects on other enzymes and physiological processes, the development of more selective inhibitors, and the exploration of its potential therapeutic applications.
In conclusion, N-(4-bromobenzyl)-N-(4-methylphenyl)methanesulfonamide is a valuable tool for scientific research due to its unique properties and selective inhibition of certain enzymes. Its use in studying various biochemical and physiological processes has led to a better understanding of these processes and has opened up new avenues for research. Further studies are needed to fully explore the potential of this compound in scientific research and its potential therapeutic applications.

Scientific Research Applications

N-(4-bromobenzyl)-N-(4-methylphenyl)methanesulfonamide has been extensively used in scientific research for its ability to selectively inhibit enzymes such as carbonic anhydrase and acetylcholinesterase. This compound has been used to study the role of these enzymes in various physiological processes, including the regulation of acid-base balance and neurotransmitter function.